Cas no 1804691-90-4 (3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile
• CAS No: 1804691-90-4
• MF: C₈H₄F₂I₂N₂
• MW: 419.936512947083
• CID: 4849830
• Update Time: 2025-05-19

3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile

• Inchi： 1S/C8H4F2I2N2/c9-7(10)5-6(11)4(1-2-13)3-14-8(5)12/h3,7H,1H2
• InChI Key： JWMGUUASXFEKAN-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)I)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile

Introduction to 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile (CAS No. 1804691-90-4)

3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile, identified by the CAS number 1804691-90-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring structure. The presence of multiple functional groups, including difluoromethyl, iodo, and acetonitrile substituents, endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in biologically active molecules. This feature has been extensively explored in the development of novel therapeutic agents, where the introduction of fluorine atoms can significantly improve pharmacokinetic profiles. In contrast, the iodo substituents on the pyridine ring serve as versatile handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of diverse pharmacophores.

The acetonitrile moiety at the 5-position of the pyridine ring contributes to the compound's solubility and reactivity, making it a convenient precursor for further derivatization. This structural motif is commonly employed in medicinal chemistry to introduce polar functionalities that enhance interactions with biological targets. The combination of these features positions 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile as a versatile building block for the development of innovative small-molecule drugs.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, recent studies have demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl group's ability to modulate lipophilicity and metabolic clearance has been leveraged to optimize drug-like properties, while the iodo substituents facilitate modular construction through transition-metal-catalyzed reactions.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural framework of 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile is analogous to several known herbicides and fungicides, suggesting its potential as a lead compound for developing next-generation crop protection agents. The incorporation of fluorinated aromatic systems has been linked to improved efficacy against resistant plant pathogens, underscoring its agricultural significance.

The synthesis of 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation at specific positions on the pyridine ring followed by selective functionalization at the 5-position via nucleophilic substitution or condensation reactions. The introduction of the difluoromethyl group can be achieved through halogen-metal exchange followed by quenching with carbon dioxide or other electrophilic fluorinating agents.

The reactivity of this compound has also been explored in polymer chemistry and material science. The presence of multiple reactive sites allows for its incorporation into conjugated polymers or metal-organic frameworks (MOFs), where it can serve as a cross-linking agent or luminescent dopant. Such applications are particularly relevant in developing advanced materials for optoelectronic devices and sensors.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity trends of 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile. These investigations have provided insights into how electronic effects influence its interaction with biological targets, aiding in rational drug design. Furthermore, molecular dynamics simulations have been used to model its behavior in solution-phase reactions, helping chemists predict reaction outcomes with greater accuracy.

The growing interest in fluorinated compounds has driven innovation in synthetic strategies for accessing derivatives of 3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile. Catalytic methods that enable selective fluorination under mild conditions have been particularly impactful, reducing environmental impact while maintaining high yields. Such advancements align with global efforts toward sustainable chemistry practices.

In conclusion,3-(Difluoromethyl)-2,4-diiodopyridine-5-acetonitrile (CAS No. 1804691-90-4) represents a structurally rich and functionally diverse compound with broad applications across multiple scientific disciplines. Its unique combination of substituents makes it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications for this molecule,its importance is expected to grow further, driving innovation in drug discovery and material science.